Cas no 89284-45-7 (formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-)

• Product Name: formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-
• CAS No: 89284-45-7
• MF: C₅H₄Cl₂N₄O
• MW: 207.017457962036
• CID: 861315
• PubChem ID: 347663
• Update Time: 2025-04-19

formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• formamide, n-(4-amino-2,6-dichloro-5-pyrimidinyl)-
• N-(4-amino-2,6-dichloropyrimidin-5-yl)formamide
• DTXSID00324339
• NSC-406454
• NSC406454
• 89284-45-7

• Inchi： 1S/C5H4Cl2N4O/c6-3-2(9-1-12)4(8)11-5(7)10-3/h1H,(H,9,12)(H2,8,10,11)
• InChI Key： IWCBBJNGJRFKGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(=N1)Cl)NC=O

Computed Properties

• Exact Mass: 205.976
• Monoisotopic Mass: 205.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.742
• Boiling Point: 504.1°C at 760 mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.706